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Compound of Interest

Compound Name: TFA-Gly-OH

Cat. No.: B554644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(Trifluoroacetyl)glycine, commonly abbreviated as TFA-Gly-OH, is a derivative of the amino

acid glycine. It is formally the product of the condensation of glycine's amino group with the

carboxyl group of trifluoroacetic acid (TFA)[1][2]. This compound serves as a crucial building

block and intermediate in various fields, most notably in peptide synthesis and medicinal

chemistry. The incorporation of the trifluoroacetyl group provides a means to temporarily

protect the N-terminus of glycine during chemical reactions and introduces a trifluoromethyl

moiety, a feature known to enhance the metabolic stability and bioavailability of pharmaceutical

compounds[3]. This guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and applications of TFA-Gly-OH.

Chemical Structure and Identification
TFA-Gly-OH is characterized by a glycine backbone with its amino group acylated by a

trifluoroacetyl group. This structure makes it a valuable reagent for introducing both the glycine

scaffold and the trifluoroacetyl moiety into target molecules[3].

Table 1: Chemical Identifiers for TFA-Gly-OH
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Identifier Value Source(s)

CAS Number 383-70-0 [1][4][5]

Molecular Formula C₄H₄F₃NO₃ [1][5]

Molecular Weight 171.07 g/mol [1][3]

IUPAC Name

2-[(2,2,2-

trifluoroacetyl)amino]acetic

acid

[2]

Synonyms

N-(Trifluoroacetyl)glycine, TFA-

Glycine, 2-(2,2,2-

Trifluoroacetamido)acetic acid

[1]

InChI Key
IFAXXCBMQJNCCF-

UHFFFAOYSA-N
[3][4][5]

| SMILES | C(C(=O)O)NC(=O)C(F)(F)F |[1] |

Physicochemical Properties
The physical and chemical properties of TFA-Gly-OH are summarized below. These properties

are essential for its handling, storage, and application in various experimental setups.

Table 2: Physicochemical Properties of TFA-Gly-OH
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Property Value Source(s)

Appearance
White solid / crystalline
powder

[1]

Melting Point 120-121 °C [1]

Boiling Point 291.6 °C [1]

Density 1.534 g/cm³ [1]

Flash Point 130 °C [1]

pKa (Predicted) 2.99 ± 0.10 [1]

Solubility Chloroform, DMSO [1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

logP (Octanol/Water) -0.250 (Crippen Calculated) [6]

Water Solubility (log₁₀WS) -0.22 (Crippen Calculated) [6]

Enthalpy of Vaporization
57.36 kJ/mol (Joback

Calculated)
[6]

| Enthalpy of Fusion | 20.33 kJ/mol (Joback Calculated) |[6] |

Synthesis and Manufacturing
TFA-Gly-OH is typically synthesized through the trifluoroacetylation of glycine. A common and

effective laboratory-scale method involves the reaction of glycine with an acylating agent like

ethyl trifluoroacetate in the presence of a base.
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Reactants

Process

Workup & Product

Glycine

Stir at Room Temp
(24 hours)

Ethyl Trifluoroacetate Triethylamine (Base) Methanol (Solvent)

Solvent Removal
(Rotary Evaporation)

TFA-Gly-OH
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Iterative Steps

Solid Support
(e.g., Wang Resin)

1. Fmoc Deprotection
(Piperidine/DMF)

Start

Synthesis Cycle
(Repeat n times)

Wash (DMF)

n-1 cycles

2. Amino Acid Coupling
(e.g., Fmoc-AA-OH, HBTU, DIPEA)

Wash (DMF)

n-1 cycles

n-1 cycles n-1 cycles

Final Cleavage &
Side-Chain Deprotection

Final Cycle

Precipitation
(Cold Diethyl Ether)

TFA Cleavage Cocktail
(e.g., 95% TFA, Scavengers)

Crude Peptide
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Key Application Areas

Specific Uses Strategic Advantages

TFA-Gly-OH

Peptide Synthesis Medicinal Chemistry
Fluorinated Compound

Synthesis

N-Terminal
Protection

Synthesis of
Modified Peptides

Enhance Metabolic
Stability

Modulate
Bioavailability

Improve Binding
Affinity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(Trifluoroacetyl)glycine | 383-70-0 [chemicalbook.com]

2. N-(trifluoroacetyl)aminoacetic acid | C4H4F3NO3 | CID 136227 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. TFA-Gly-OH | 383-70-0 | Benchchem [benchchem.com]

4. N-Trifluoroacetyl glycine [webbook.nist.gov]

5. N-Trifluoroacetyl glycine [webbook.nist.gov]

6. N-Trifluoroacetyl glycine (CAS 383-70-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

To cite this document: BenchChem. [An In-depth Technical Guide to N-
(Trifluoroacetyl)glycine (TFA-Gly-OH)]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b554644?utm_src=pdf-body-img
https://www.benchchem.com/product/b554644?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0383547.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_trifluoroacetyl_aminoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/N-_trifluoroacetyl_aminoacetic-acid
https://www.benchchem.com/product/B554644
https://webbook.nist.gov/cgi/inchi?ID=C383700&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C383700&Units=SI
https://www.chemeo.com/cid/68-959-3/N-Trifluoroacetyl-glycine
https://www.chemeo.com/cid/68-959-3/N-Trifluoroacetyl-glycine
https://www.benchchem.com/product/b554644#tfa-gly-oh-chemical-structure-and-properties
https://www.benchchem.com/product/b554644#tfa-gly-oh-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b554644#tfa-gly-oh-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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